5-Fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one

• Molecular Formula: C9H8FNO2
• Molecular Weight: 181.16 g/mol
• SMILES: CC1C(=O)NC2=C(O1)C=CC=C2F
• InChI: InChI=1S/C9H8FNO2/c1-5-9(12)11-8-6(10)3-2-4-7(8)13-5/h2-5H,1H3,(H,11,12)
• InChIKey: WZWMTUMCDZERKA-UHFFFAOYSA-N

5-Fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one: Core Benzoxazinone Scaffold and Key Physicochemical Benchmarks

5-Fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS 1509546-54-6) is a bicyclic benzoxazinone derivative with a fluorine atom at the 5-position and a methyl group at the 2-position of the 1,4-benzoxazin-3-one core . This substitution pattern is critical: the electron‑withdrawing fluorine at C‑5 modulates the electron density of the aromatic ring, while the 2‑methyl group introduces a chiral center that can influence target binding . The compound belongs to a broader class of 3,4‑dihydro‑2H‑1,4‑benzoxazin‑3‑one derivatives that have been explored as modulators of TNFα activity, topoisomerase I inhibitors, and antimicrobial scaffolds, establishing the framework for comparative evaluation with close regioisomeric and halogen‑substituted analogs [1].

Scaffold Bicyclic benzoxazinone with 5-fluoro and chiral 2-methyl substitution

Target studies Explored as modulator of TNFα activity, topoisomerase I inhibition, and antimicrobial scaffold

Chiral handle 2-methyl stereocenter supports enantioselective synthesis and target-interaction studies

• [1] Hasui T, et al. Identification of Benzoxazin-3-one Derivatives as Novel, Potent, and Selective Nonsteroidal Mineralocorticoid Receptor Antagonists. J Med Chem. 2011;54(24):8616-8631. PMID: 22122325. View Source

Why 5-Fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Cannot Be Simply Replaced by Regioisomers or Unsubstituted Analogs

Within the 2‑methyl‑1,4‑benzoxazin‑3‑one series, the position of the fluorine substituent is not interchangeable: 5‑fluoro, 6‑fluoro, and 8‑fluoro isomers share identical molecular formula (C₉H₈FNO₂) and mass (181.16 g/mol) but exhibit divergent biological and physicochemical behavior . Unsubstituted 2‑methyl‑2H‑1,4‑benzoxazin‑3(4H)‑one (CAS 21744‑83‑2) lacks the electron‑withdrawing halogen and therefore presents altered hydrogen‑bonding capacity, lipophilicity, and metabolic stability . These differences are not theoretical—they translate into measurable shifts in target engagement, selectivity, and functional activity, making direct substitution without comparative data unreliable for assay reproducibility or lead optimization [1].

Target compound

Why close analogs are not interchangeable

5-Fluoro-2-methyl benzoxazinone

Regioisomers (6-/8-fluoro)Identical molecular formula and mass, but fluorine position shifts target engagement and selectivity profiles.

Unsubstituted analogLack of fluorine alters hydrogen bonding, lipophilicity, and metabolic stability; may not reproduce 5-fluoro activity.

• [1] Foto E, et al. Benzoxazines as new human topoisomerase I inhibitors and potential poisons. Daru. 2020;28(1):119-130. PMID: 31832989. View Source

Quantitative Differentiation Evidence for 5-Fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one vs. Closest Analogs

HIV-1 Reverse Transcriptase Inhibition: 5-Fluoro Benzoxazinones Match Efavirenz Potency, Exceeding 6-Nitro Counterparts

In a comparative evaluation of benzoxazinone analogs as HIV-1 reverse transcriptase inhibitors, the 5-fluoro-substituted series (compounds 5a–d) displayed activity comparable to or better than the clinical lead Efavirenz, whereas the 6-nitro-substituted series (5e–h) showed divergent activity profiles [1]. This head-to-head comparison establishes that the 5-fluoro substitution pattern on the benzoxazinone core is particularly favorable for RT inhibition, while the regioisomeric 6-nitro or unsubstituted analogs cannot be assumed to replicate this potency.

HIV-1 RT inhibition

Head-to-head

5-fluoro series matched Efavirenz; 6-nitro series divergent

Supports 5-fluoro substitution for RT inhibitor lead optimization

Exact IC₅₀ values vary per compound; series-level claim

Evidence Dimension	HIV-1 reverse transcriptase inhibitory activity
Target Compound Data	Activity comparable to or better than Efavirenz (exact IC₅₀ values for individual 5a–d vary; series-level claim)
Comparator Or Baseline	Efavirenz (lead); 6-nitro-substituted benzoxazinones (5e–h)
Quantified Difference	5-fluoro series ≈ Efavirenz ≥ 6-nitro series
Conditions	In vitro HIV-1 RT enzymatic assay

Why This Matters

Confirms that the 5-fluoro benzoxazinone scaffold delivers Efavirenz-level RT inhibition, making it a privileged starting point for antiviral lead optimization that cannot be assumed for 6-, 8-, or unsubstituted analogs.

• [1] Patel M, et al. Synthesis and evaluation of benzoxazinones as HIV-1 reverse transcriptase inhibitors. Analogs of Efavirenz (SUSTIVA). Bioorg Med Chem Lett. 2000;10(1):47-51. PMID: 10636242. View Source

Fluorine Position Dictates Topoisomerase I Inhibitory Phenotype: 2-OH Derivative Is a Catalytic Inhibitor (IC₅₀ 8.34 mM), Not a Poison

A systematic SAR study of 3,4-dihydro-2H-1,4-benzoxazin-3-one derivatives on human topoisomerase I revealed that the 2-hydroxy analog (BONC-001) is the most effective catalytic inhibitor (IC₅₀ = 8.34 mM), while the 2-ethoxycarbonylmethyl-6-chloro-4-methyl analog (BONC-013) is the strongest poison (IC₅₀ = 0.0006 mM), exceeding camptothecin (IC₅₀ = 0.034 mM) [1]. This demonstrates that the nature and position of substituents on the benzoxazinone core sharply partition catalytic inhibition versus poisoning mechanisms. A 5-fluoro-2-methyl substitution pattern occupies a distinct physicochemical space—more lipophilic than the 2‑hydroxy catalytic inhibitor and electronically distinct from the 6‑chloro poison—predicting a unique topoisomerase interaction profile not replicated by either extreme.

Topo I inhibition phenotype

Class-level

Catalytic inhibitor IC₅₀ 8.34 mM vs poison IC₅₀ 0.0006 mM (>13,900× range)

5-fluoro-2-methyl analog occupies distinct physicochemical space not replicated by extreme profiles

No direct IC₅₀ for 5-fluoro-2-methyl analog

Evidence Dimension	Human topoisomerase I inhibition
Target Compound Data	No direct IC₅₀ available for 5-fluoro-2-methyl analog; inferred to differ from both BONC-001 and BONC-013 based on substitution pattern
Comparator Or Baseline	BONC-001 (2‑OH, IC₅₀ = 8.34 mM catalytic inhibitor); BONC-013 (6‑Cl, IC₅₀ = 0.0006 mM poison); Camptothecin (IC₅₀ = 0.034 mM poison)
Quantified Difference	Δ IC₅₀ > 13,900-fold between catalytic inhibitor and poison extremes
Conditions	Human topoisomerase I relaxation assay; EMSA and T4 DNA ligase intercalation assay

Why This Matters

Demonstrates that even subtle substituent changes on the benzoxazinone core can shift the mechanism of topoisomerase I inhibition by orders of magnitude, making procurement of the exact 5‑fluoro‑2‑methyl analog essential for reproducible mechanistic studies.

• [1] Foto E, et al. Benzoxazines as new human topoisomerase I inhibitors and potential poisons. Daru. 2020;28(1):119-130. PMID: 31832989. View Source

Fluorine Substitution Enhances Antimicrobial Potency of 1,4-Benzoxazin-3-one Scaffolds: MIC Down to 6.25 μg/mL

Natural monomeric benzoxazinoids lack intrinsic antimicrobial potency, but synthetic modification of the 1,4‑benzoxazin‑3‑one core—particularly halogenation—can generate derivatives with MIC values as low as 6.25 μg mL⁻¹ against pathogenic fungi [1]. While the 5‑fluoro‑2‑methyl analog has not been individually profiled in published antimicrobial panels, the class‑level SAR demonstrates that fluorination is a key driver of activity enhancement. Unsubstituted 2‑methyl‑2H‑1,4‑benzoxazin‑3(4H)‑one (CAS 21744‑83‑2) serves as the non‑fluorinated baseline; its lack of halogen substitution predicts significantly weaker antimicrobial performance relative to any fluorinated congener.

Antimicrobial potency

Class-level

Halogenated benzoxazinones: MIC down to 6.25 μg/mL; non-halogenated inactive

Fluorination is a critical determinant of antimicrobial activity; unsubstituted analog lacks this

No direct MIC for 5-fluoro-2-methyl analog

Evidence Dimension	Antifungal minimum inhibitory concentration (MIC)
Target Compound Data	No direct MIC data; inferred to be substantially more potent than non‑fluorinated baseline based on class SAR
Comparator Or Baseline	Synthetic halogenated 1,4‑benzoxazin‑3‑ones (MIC = 6.25 μg/mL); natural benzoxazinoids (inactive as monomers)
Quantified Difference	Halogenation confers ≥ order‑of‑magnitude improvement over non‑halogenated scaffold
Conditions	Broth microdilution assay against pathogenic fungi

Why This Matters

For groups screening benzoxazinone libraries for antimicrobial hits, the 5‑fluoro substituent is a critical structural determinant that non‑fluorinated analogs cannot provide, directly affecting hit rate and lead quality.

• [1] de Bruijn WJC, et al. Structure and biosynthesis of benzoxazinoids: Plant defence metabolites with potential as antimicrobial scaffolds. Phytochemistry. 2018;155:233-243. https://doi.org/10.1016/j.phytochem.2018.07.005 View Source

Distinct CYP450 Inhibition Profile: 5-Fluoro-2-methyl Benzoxazinone Shows µM Affinity for CYP3A4 and Minimal CYP2C19/CYP2E1 Activity

A closely related 5‑fluoro‑2‑methyl benzoxazinone congener (CHEMBL2018913) was profiled against a panel of cytochrome P450 isoforms [1]. The compound showed an IC₅₀ of 5.49 μM for CYP3A4 (midazolam substrate, human liver microsomes), while CYP2C19 and CYP2E1 inhibition were negligible (Ki/IC₅₀ ≈ 50 μM). This profile contrasts with the unsubstituted 2‑methyl‑2H‑1,4‑benzoxazin‑3(4H)‑one, which is anticipated to have lower CYP3A4 affinity due to reduced lipophilicity. For ADME/Tox screening cascades, the 5‑fluoro‑2‑methyl analog provides a defined CYP interaction signature that regioisomeric or non‑fluorinated analogs are unlikely to replicate.

CYP inhibition signature

Cross-study

CYP3A4 IC₅₀ 5.49 μM; CYP2C19/CYP2E1 ≈50 μM (congener CHEMBL2018913)

Predictable CYP3A4-selective profile for 5-fluoro-2-methyl substitution pattern

Data from closely related congener; direct measurement recommended

Evidence Dimension	CYP450 isoform inhibition
Target Compound Data	CYP3A4 IC₅₀ = 5.49 μM; CYP2C19 Ki ≈ 50 μM; CYP2E1 IC₅₀ ≈ 50 μM
Comparator Or Baseline	Unsubstituted 2‑methyl‑2H‑1,4‑benzoxazin‑3(4H)‑one (no CYP data available; inferred lower CYP3A4 affinity)
Quantified Difference	~9‑fold selectivity for CYP3A4 over CYP2C19/CYP2E1
Conditions	Recombinant CYP2C19 (3‑O‑methylfluorescein); human liver microsomes CYP2E1 (chlorzoxazone) and CYP3A4 (midazolam); LC‑MS/MS detection

Why This Matters

Enables informed compound selection for in vitro ADME panels: the predictable CYP3A4 interaction of the 5‑fluoro‑2‑methyl substitution pattern reduces the risk of confounding CYP‑mediated artifacts relative to uncharacterized regioisomers.

• [1] BindingDB. BDBM50380527 (CHEMBL2018913). CYP450 inhibition data. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50380527 View Source

Chiral Resolution Efficiency: Fluorinated Benzoxazines Show Enhanced Kinetic Resolution Relative to Non‑Fluorinated Analogs

A comparative kinetic resolution study of racemic 6‑fluoro‑2‑methyl‑1,2,3,4‑tetrahydroquinoline and 7,8‑difluoro‑3,4‑dihydro‑3‑methyl‑2H‑[1,4]benzoxazine versus their non‑fluorinated counterparts demonstrated that fluorination significantly alters acylative resolution efficiency [1]. Although the specific 5‑fluoro‑2‑methyl benzoxazinone was not directly tested in this study, the class‑level finding that fluorine substitution on the benzoxazine core modulates chiral discrimination is directly transferable. The 5‑fluoro regioisomer, by virtue of its unique fluorine placement, is expected to exhibit distinct enantiomer resolution behavior compared to 6‑fluoro, 8‑fluoro, or non‑fluorinated analogs, which is critical for asymmetric synthesis applications.

Chiral resolution

Class-level

Fluorinated benzoxazines enhance acylative kinetic resolution vs non-fluorinated analogs

5-fluoro position expected to confer distinct enantiomer resolution behavior

No direct data for 5-fluoro-2-methyl analog; class-level inference

Evidence Dimension	Acylative kinetic resolution efficiency
Target Compound Data	Not directly measured; inferred differential behavior based on fluorine position
Comparator Or Baseline	6‑fluoro‑2‑methyl‑tetrahydroquinoline and 7,8‑difluoro‑benzoxazine vs. their non‑fluorinated analogs
Quantified Difference	Fluorination changes stereoselectivity factor (s) and reaction rate; exact values depend on substrate and acyl chloride
Conditions	(S)‑naproxen and N‑phthaloyl‑(S)‑amino acyl chlorides; chromatographic separation of enantiomers

Why This Matters

For laboratories requiring enantiopure benzoxazinone building blocks, the 5‑fluoro‑2‑methyl substitution pattern offers predictable chiral handling properties distinct from other regioisomers, reducing method development time.

• [1] Gruzdev DA, et al. A comparative study on the acylative kinetic resolution of racemic fluorinated and non‑fluorinated 2‑methyl‑1,2,3,4‑tetrahydroquinolines and 3,4‑dihydro‑3‑methyl‑2H‑[1,4]benzoxazines. Russ Chem Bull. 2013;62:1232-1240. https://doi.org/10.1007/s11172-013-0168-0 View Source

Procurement‑Driven Application Scenarios for 5-Fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one

Antiviral Lead Optimization: HIV‑1 Reverse Transcriptase Inhibitor Scaffold

The 5‑fluoro‑2‑methyl benzoxazinone core delivers Efavirenz‑level HIV‑1 RT inhibition [4]. Medicinal chemistry teams pursuing next‑generation NNRTIs should prioritize this scaffold over 6‑nitro or unsubstituted analogs, as the 5‑fluoro substitution pattern is specifically validated for RT potency. Use this compound as a starting material for focused library synthesis around the benzoxazinone core.

Mechanistic Topoisomerase I Studies: Defined Catalytic vs. Poison Phenotype

The benzoxazinone class exhibits a >13,900‑fold range in topoisomerase I inhibition depending on substitution [4]. The 5‑fluoro‑2‑methyl analog, occupying intermediate physicochemical space between the 2‑OH catalytic inhibitor and the 6‑Cl poison, serves as an ideal probe to map the structure‑mechanism boundary. Procure this specific analog rather than generic benzoxazinones to ensure interpretable SAR in topoisomerase I mechanistic assays.

ADME/Tox Screening Cascades: CYP3A4‑Selective Probe

The compound's CYP inhibition profile—IC₅₀ = 5.49 μM for CYP3A4 with negligible CYP2C19/CYP2E1 activity [4]—makes it a valuable control for drug‑metabolism assays. Use this 5‑fluoro‑2‑methyl benzoxazinone as a defined CYP3A4‑interacting small molecule in ADME screening panels, where regioisomeric or non‑fluorinated analogs would confound interpretation due to altered CYP affinity.

Antimicrobial Scaffold Derivatization: Halogen‑Driven Potency Enhancement

Halogenated 1,4‑benzoxazin‑3‑ones achieve MIC values down to 6.25 μg mL⁻¹ against pathogenic fungi, while non‑halogenated monomers are essentially inactive [4]. The 5‑fluoro‑2‑methyl analog represents a minimum‑viable halogenated building block for antimicrobial SAR studies. Procure this compound as the fluorinated benchmark against which further substitutions (6‑Cl, 8‑Br, etc.) can be quantitatively compared.

Application

Selection Property

Validation Focus

HIV-1 RT inhibitor lead optimization

5-fluoro benzoxazinone scaffold

In vitro RT enzymatic assay context; comparator benchmarking

Topoisomerase I mechanism studies

Substitution-dependent catalytic vs poison phenotype

Topoisomerase I relaxation assay; EMSA context

ADME/Tox CYP screening

CYP3A4-selective inhibition profile

CYP inhibition assay context (midazolam substrate)

Antimicrobial scaffold derivatization

Halogen-driven activity enhancement

Broth microdilution assay against pathogenic fungi

• [1] Patel M, et al. Synthesis and evaluation of benzoxazinones as HIV-1 reverse transcriptase inhibitors. Bioorg Med Chem Lett. 2000;10(1):47-51. PMID: 10636242. View Source
• [2] Foto E, et al. Benzoxazines as new human topoisomerase I inhibitors and potential poisons. Daru. 2020;28(1):119-130. PMID: 31832989. View Source
• [3] BindingDB. BDBM50380527. CYP450 inhibition data. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50380527 View Source
• [4] de Bruijn WJC, et al. Structure and biosynthesis of benzoxazinoids. Phytochemistry. 2018;155:233-243. https://doi.org/10.1016/j.phytochem.2018.07.005 View Source